Cas no 958785-70-1 (4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid)

4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid is a heterocyclic compound featuring a fused thieno[2,3-d]pyrimidine core with a carboxylic acid and amino substituent. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. The presence of both amino and carboxylic acid functional groups enhances its reactivity, enabling further derivatization for drug discovery and material science research. Its rigid, planar scaffold contributes to strong binding interactions in target systems, making it valuable for developing enzyme inhibitors or receptor modulators. High purity grades ensure consistent performance in synthetic workflows.
4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid structure
958785-70-1 structure
Product Name:4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid
CAS No:958785-70-1
MF:C8H7N3O2S
MW:209.225079774857
CID:4661978
PubChem ID:405890
Update Time:2025-05-19

4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid
    • NSC723571
    • D73608
    • Z1815149175
    • 4-Amino-5-methyltheino[2,3-d]pyrimidin-6-carboxylic acid
    • 4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid
    • Inchi: 1S/C8H7N3O2S/c1-3-4-6(9)10-2-11-7(4)14-5(3)8(12)13/h2H,1H3,(H,12,13)(H2,9,10,11)
    • InChI Key: NRCXTNUAVDXQLF-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C)C2=C(N)N=CN=C12

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • XLogP3: 1.4
  • Topological Polar Surface Area: 117

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Additional information on 4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid

Research Brief on 4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS: 958785-70-1): Recent Advances and Applications

4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS: 958785-70-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic modalities. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6. These kinases play a critical role in cell cycle regulation, and their dysregulation is implicated in various cancers. The study reported that modifications at the 4-amino and 6-carboxylic acid positions significantly enhanced binding affinity and selectivity, with IC50 values in the low nanomolar range. Molecular docking studies further elucidated the interactions between the compound and the ATP-binding pocket of CDK6, providing a structural basis for future optimization.

In addition to its anticancer potential, this compound has shown promise as an antimicrobial agent. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel thienopyrimidine derivatives incorporating 4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid, which exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed by electron microscopy and proteomic analysis.

The synthetic accessibility of 4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid has also been a focus of recent research. A 2023 Organic Process Research & Development article outlined a scalable, one-pot synthesis method using commercially available starting materials, achieving a yield of 78% with high purity (>99%). This advancement addresses previous challenges related to low yields and complex purification steps, facilitating its broader use in drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A 2024 review in Expert Opinion on Drug Discovery noted that while the compound exhibits favorable in vitro activity, its in vivo efficacy is limited by poor solubility and rapid metabolism. Strategies such as prodrug design and nanoparticle encapsulation are currently being explored to overcome these limitations.

In conclusion, 4-Amino-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid (CAS: 958785-70-1) represents a promising scaffold for the development of novel therapeutics, with applications spanning oncology, infectious diseases, and beyond. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological profile, and translate these findings into clinical candidates. The compound's versatility and synthetic tractability position it as a valuable tool in the medicinal chemist's arsenal.

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